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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752 Get Quote

Technical Support Center: 6-Azidotetrazolo[1,5-
b]pyridazine
Disclaimer: 6-Azidotetrazolo[1,5-b]pyridazine is a highly energetic and hazardous material. A

case of spontaneous detonation has been reported in the literature.[1][2] All handling and

experiments should be conducted by trained professionals in a controlled laboratory

environment with appropriate personal protective equipment (PPE) and engineering controls,

such as blast shields.

Frequently Asked Questions (FAQs)
Q1: What is 6-Azidotetrazolo[1,5-b]pyridazine?

6-Azidotetrazolo[1,5-b]pyridazine is a nitrogen-rich heterocyclic compound.[1] It is of interest

to researchers in various fields, including energetic materials and medicinal chemistry. Due to

its high nitrogen content, it is classified as an energetic material and possesses explosive

properties.

Q2: What are the primary hazards associated with this compound?

The primary hazard is its potential for spontaneous and violent decomposition. A documented

incident reported a spontaneous detonation of the compound while it was standing
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undisturbed.[1][2] It is also sensitive to heat and potentially to impact and friction. One report

notes a modest impact sensitivity of >3.3 J.[1]

Q3: What is the thermal stability of 6-Azidotetrazolo[1,5-b]pyridazine?

The reported thermal stability varies, indicating that the decomposition can be complex and

may be influenced by factors such as purity and heating rate.

Some reports suggest it is thermally stable up to 140 °C.[1]

Decomposition with the evolution of smoke has been observed around 170 °C in small-scale

tests.

Other sources report a melting/decomposition point of 128-129 °C.[1]

Explosive decomposition is reported to occur above 170 °C.

Q4: Are there safer alternatives to 6-Azidotetrazolo[1,5-b]pyridazine?

Yes, the literature suggests the use of more stable intermediates if possible. Two such

alternatives are:

6-Hydroxytetrazolo[1,5-b]pyridazine: This non-energetic intermediate can be prepared via a

one-pot reaction.[1]

6-Chlorotetrazolo[1,5-b]pyridazine: This compound can be used for subsequent nucleophilic

aromatic substitution (SNAr) reactions.[1]
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Issue Possible Cause(s) Recommended Action(s)

Unexpected Color Change or

Gas Evolution During Storage

Decomposition of the material.

This is a critical warning sign of

instability.

IMMEDIATELY cease handling

the material. Evacuate the

area and consult your

institution's safety protocols for

handling potentially explosive

compounds. Do NOT attempt

to move or touch the container.

Inconsistent Results in

Thermal Analysis (DSC/TGA)

1. Sample Purity: Impurities

can significantly affect

decomposition temperature

and profile.2. Heating Rate:

Different heating rates will shift

the observed decomposition

temperatures.3. Sample

Preparation: Inconsistent

sample mass or packing in the

crucible.

1. Ensure the highest possible

purity of the material before

analysis.2. Maintain a

consistent and reported

heating rate for all experiments

to ensure comparability.3. Use

a consistent and small sample

size (typically < 1 mg for

energetic materials) and

ensure uniform packing.

Explosive Event During

Synthesis or Handling

The compound is inherently

unstable and can be initiated

by various stimuli such as

heat, friction, impact, or even

spontaneously.

Strict adherence to safety

protocols is paramount. This

includes the use of blast

shields, remote handling

where possible, and working

with the smallest feasible

quantities. Avoid contact with

metals that can form sensitive

azides.

Thermal Stability and Decomposition Data
Due to the hazardous nature of 6-Azidotetrazolo[1,5-b]pyridazine, detailed quantitative

thermal analysis data in the public domain is scarce. The available information is summarized

below.
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Parameter Reported Value(s) Citation(s)

Melting/Decomposition

Temperature
128-129 °C [1]

Thermal Stability Limit Up to 140 °C [1]

Decomposition Onset (visual) ~170 °C (with smoke)

Explosive Decomposition >170 °C

Impact Sensitivity >3.3 J [1]

Experimental Protocols
Important Safety Note: Before conducting any experiments, a thorough risk assessment must

be performed. The following are generalized protocols and should be adapted to your specific

equipment and safety procedures.

Differential Scanning Calorimetry (DSC) Protocol
(Generalized for Energetic Materials)

Sample Preparation:

Weigh a small sample (typically 0.1 - 1.0 mg) into a vented aluminum or gold-plated

copper crucible. Using a vented crucible is crucial to prevent pressure buildup from gas

evolution during decomposition.

An empty, hermetically sealed crucible can be used as a reference.

Instrument Setup:

Place the sample and reference crucibles into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50

mL/min).

Thermal Program:
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Equilibrate the sample at a sub-ambient temperature (e.g., 25 °C).

Heat the sample at a controlled rate (a common rate for energetic materials is 5-10

°C/min) to a temperature well above the expected decomposition, but within the safe

operating limits of the instrument.

Data Analysis:

Determine the onset temperature, peak maximum of the exothermic decomposition, and

the heat of decomposition (ΔHd) from the resulting thermogram.

Thermogravimetric Analysis (TGA) Protocol
(Generalized for Energetic Materials)

Sample Preparation:

Weigh a small sample (typically 0.5 - 2.0 mg) into a ceramic or aluminum TGA pan.

Instrument Setup:

Place the sample pan onto the TGA balance.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

Thermal Program:

Heat the sample from ambient temperature at a controlled linear heating rate (e.g., 10

°C/min) to a final temperature where decomposition is complete.

Data Analysis:

Analyze the resulting TGA curve to determine the onset temperature of mass loss and the

percentage of mass lost at each decomposition step.

Visualizations
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Sample Preparation & Safety

DSC Analysis TGA Analysis

Data Interpretation

Crucial Safety Measures:

Small sample size (<1mg)

Use of blast shields

Remote handling if possible

Sample in Vented Crucible Sample in TGA Pan

Heat at 5-10 °C/min
in N2 atmosphere

Load into DSC

Obtain Exotherm
(Onset, Peak, ΔHd)

Analyze Thermogram

Correlate DSC and TGA data to
understand decomposition kinetics and thermal hazards.

Heat at 10 °C/min
in N2 atmosphere

Load into TGA

Determine Mass Loss (%) vs. Temperature

Analyze TGA Curve

Click to download full resolution via product page

Caption: Experimental workflow for thermal analysis.
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6-Azidotetrazolo[1,5-b]pyridazine

High Nitrogen Content Thermal Instability Sensitivity to Stimuli
(Heat, Impact, Friction)

Potential for High Energy Release Spontaneous Detonation Risk

Strict Safety Protocols Required

Mitigation
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Caption: Hazard relationship diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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